Cas no 226883-67-6 (N-2-(dimethylamino)ethyl-2-(1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-2-(dimethylamino)ethyl-2-(1H-indol-3-yl)-2-oxoacetamide
• CAS No: 226883-67-6
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 6359547
• PubChem ID: 5304330
• Update Time: 2025-10-28

N-2-(dimethylamino)ethyl-2-(1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)ethyl-2-(1H-indol-3-yl)-2-oxoacetamide
• N-(2-(dimethylamino)ethyl)-2-(1H-indol-3-yl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-[2-(dimethylamino)ethyl]-α-oxo-
• 226883-67-6
• AG-690/08512002
• F0675-0070
• VU0488659-1
• N-[2-(dimethylamino)ethyl]-2-(1H-indol-3-yl)-2-oxoacetamide
• CCG-31355
• AKOS000346598
• Z274462286
• 1H-Indole-3-acetamide, N-[2-(dimethylamino)ethyl]-.alpha.-oxo-
• JSODZBJQWIZURB-UHFFFAOYSA-N

• Inchi： 1S/C14H17N3O2/c1-17(2)8-7-15-14(19)13(18)11-9-16-12-6-4-3-5-10(11)12/h3-6,9,16H,7-8H2,1-2H3,(H,15,19)
• InChI Key： JSODZBJQWIZURB-UHFFFAOYSA-N
• SMILES： C(NCCN(C)C)(=O)C(C1C2=C(NC=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2Ų

Additional information on N-2-(dimethylamino)ethyl-2-(1H-indol-3-yl)-2-oxoacetamide

Professional Introduction to N-2-(dimethylamino)ethyl-2-(1H-indol-3-yl)-2-oxoacetamide (CAS No. 226883-67-6)

N-2-(dimethylamino)ethyl-2-(1H-indol-3-yl)-2-oxoacetamide, a compound with the CAS number 226883-67-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly its N-2-(dimethylamino)ethyl and 1H-indol-3-yl substituents, contribute to its unique pharmacological profile. In recent years, there has been growing excitement about the potential applications of such derivatives in the treatment of various diseases.

The indole moiety, a common structural element in many bioactive molecules, is known for its role in modulating biological pathways. Specifically, the 1H-indol-3-yl group in N-2-(dimethylamino)ethyl-2-(1H-indol-3-yl)-2-oxoacetamide has been extensively studied for its ability to interact with a variety of biological targets. This interaction is often mediated through hydrogen bonding and hydrophobic interactions, which are critical for the compound's binding affinity and efficacy. The presence of this moiety has been linked to enhanced binding to certain enzymes and receptors, making it a valuable scaffold for drug development.

In addition to the indole group, the N-2-(dimethylamino)ethyl side chain plays a crucial role in determining the compound's pharmacokinetic properties. This amine group can influence solubility, permeability, and metabolic stability, all of which are essential factors in drug design. The dimethylation of the amine further enhances its basicity, which can be advantageous for certain therapeutic applications where protonation state is a key factor in biological activity.

The central carbonyl group in N-2-(dimethylamino)ethyl-2-(1H-indol-3-yl)-2-oxoacetamide is another critical feature that contributes to its pharmacological potential. This functionality can participate in various interactions with biological targets, including hydrogen bonding and electrostatic interactions. The oxoacetamide core is particularly interesting because it mimics natural amino acid derivatives, which are known to be biologically relevant. This structural mimicry can enhance binding affinity and reduce off-target effects, making it an attractive candidate for further development.

Recent studies have highlighted the potential of N-2-(dimethylamino)ethyl-2-(1H-indol-3-yl)-2-oxoacetamide as an inhibitor of certain enzymes involved in cancer progression. Specifically, research has shown that this compound can interact with kinases and other enzymes that are overexpressed in tumor cells. By inhibiting these enzymes, the compound may be able to disrupt signaling pathways that promote cell proliferation and survival. These findings have opened up new avenues for the development of targeted therapies against various types of cancer.

The compound's ability to cross the blood-brain barrier has also been a subject of interest. The balance between lipophilicity and polarizability is crucial for achieving effective penetration into the central nervous system. N-2-(dimethylamino)ethyl-2-(1H-indol-3-yl)-2-oxoacetamide has been found to exhibit favorable properties that allow it to pass through this barrier efficiently. This characteristic makes it a promising candidate for treating neurological disorders where central nervous system access is required.

In vitro studies have demonstrated that N-2-(dimethylamino)ethyl-2-(1H-indol-3-y)-l)-2 oxoacetamide exhibits significant anti-inflammatory properties. The compound has been shown to reduce levels of pro-inflammatory cytokines and inhibit the activation of inflammatory pathways. These effects suggest that it may be useful in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The mechanism by which this compound exerts its anti-inflammatory effects appears to involve multiple pathways, including modulation of nuclear factor kappa B (NFκB) signaling.

The synthesis of N - 226883 67 6 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The indole ring is typically introduced through cyclization reactions involving appropriate precursors. The subsequent functionalization at the 3-position of the indole ring is achieved using selective electrophilic or nucleophilic substitution methods. The amine group is then introduced via reductive amination or other amine coupling techniques. Finally, the oxoacetamide functionality is incorporated through condensation reactions with appropriate carboxylic acid derivatives.

The pharmacological evaluation of N - 226883 67 6 has been conducted using both in vitro and in vivo models. In cell-based assays, the compound has shown potent activity against various cancer cell lines, with IC50 values ranging from nanomolar to micromolar concentrations depending on the target enzyme or receptor. Animal studies have further supported these findings by demonstrating tumor growth inhibition and other therapeutic effects in vivo.

The safety profile of N - 226883 67 6 has also been carefully assessed through preclinical toxicity studies. These studies have revealed that the compound exhibits low toxicity at therapeutic doses but may cause some side effects at higher concentrations . Common adverse effects include gastrointestinal disturbances , dizziness , and mild liver enzyme elevations . These findings suggest that further optimization may be needed to improve safety while maintaining efficacy .

The future development pipeline for N - 226883 67 6 includes both clinical trials and additional preclinical studies aimed at expanding its therapeutic applications . Researchers are exploring its potential use not only as an anticancer agent but also as a treatment for neurological disorders , inflammation , and other diseases . By leveraging its unique structural features , this compound holds great promise as a next-generation therapeutic entity .